4-(4-chlorobenzoyl)-N'-nitro-1-piperazinecarboximidamide

• IUPAC Name: 4-(4-chlorobenzoyl)-N'-nitropiperazine-1-carboximidamide
• InChI: InChI=1S/C12H14ClN5O3/c13-10-3-1-9(2-4-10)11(19)16-5-7-17(8-6-16)12(14)15-18(20)21/h1-4H,5-8H2,(H2,14,15)
• InChI Key: OBXFQIXTXIUKFC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=C(C=C2)Cl)C(=N[N+](=O)[O-])N
• Isomeric SMILES: C1CN(CCN1C(=O)C2=CC=C(C=C2)Cl)/C(=N/[N+](=O)[O-])/N
• Molecular Formula: C12H14ClN5O3
• Molecular Weight: 311.72 g/mol

Description

4-(4-chlorobenzoyl)-N'-nitro-1-piperazinecarboximidamide, also known as CNQX, is a chemical compound that belongs to the family of piperazinecarboximidamide derivatives. CNQX is a potent antagonist of the ionotropic glutamate receptors, which play a crucial role in the central nervous system.

Mechanism of Action

4-(4-chlorobenzoyl)-N'-nitro-1-piperazinecarboximidamide is a competitive antagonist of the ionotropic glutamate receptors, specifically the AMPA receptors. It binds to the receptor site and prevents the binding of glutamate, which is the natural ligand of the receptor. This results in the inhibition of the excitatory synaptic transmission, leading to a decrease in neuronal activity.
Biochemical and Physiological Effects:
The main biochemical and physiological effect of 4-(4-chlorobenzoyl)-N'-nitro-1-piperazinecarboximidamide is the inhibition of the excitatory synaptic transmission mediated by AMPA receptors. This results in a decrease in neuronal activity, which can have both beneficial and detrimental effects depending on the context. 4-(4-chlorobenzoyl)-N'-nitro-1-piperazinecarboximidamide has been shown to have neuroprotective effects in some experimental models of neurodegenerative diseases, but it can also impair learning and memory in some contexts.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(4-chlorobenzoyl)-N'-nitro-1-piperazinecarboximidamide is its high potency and selectivity for the AMPA receptors. This makes it a valuable tool for studying the role of these receptors in the central nervous system. However, its potency can also be a limitation, as it can lead to non-specific effects and off-target effects. Another limitation of 4-(4-chlorobenzoyl)-N'-nitro-1-piperazinecarboximidamide is its complex synthesis method, which can limit its availability and increase its cost.

Future Directions

There are several future directions for the use of 4-(4-chlorobenzoyl)-N'-nitro-1-piperazinecarboximidamide in scientific research. One direction is the development of new derivatives of 4-(4-chlorobenzoyl)-N'-nitro-1-piperazinecarboximidamide that can have improved potency and selectivity for specific subtypes of AMPA receptors. Another direction is the use of 4-(4-chlorobenzoyl)-N'-nitro-1-piperazinecarboximidamide in combination with other drugs or interventions to investigate the complex interactions between different neurotransmitter systems. Finally, the use of 4-(4-chlorobenzoyl)-N'-nitro-1-piperazinecarboximidamide in animal models of neurodegenerative diseases can provide valuable insights into the mechanisms of these diseases and potential therapeutic targets.

Scientific Research Applications

4-(4-chlorobenzoyl)-N'-nitro-1-piperazinecarboximidamide has been extensively used in scientific research to study the role of ionotropic glutamate receptors in the central nervous system. It has been used to investigate the mechanisms of synaptic plasticity, learning, and memory. 4-(4-chlorobenzoyl)-N'-nitro-1-piperazinecarboximidamide has also been used to study the effects of glutamate receptor antagonists on neuronal excitability and synaptic transmission.